5-(3,4-dichlorophenyl)-2-(ethylthio)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole

• IUPAC Name: 5-(3,4-dichlorophenyl)-2-ethylsulfanyl-1-[4-(trifluoromethoxy)phenyl]imidazole
• InChI: InChI=1S/C18H13Cl2F3N2OS/c1-2-27-17-24-10-16(11-3-8-14(19)15(20)9-11)25(17)12-4-6-13(7-5-12)26-18(21,22)23/h3-10H,2H2,1H3
• InChI Key: SQUNARJHWAYFJE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(N1C2=CC=C(C=C2)OC(F)(F)F)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C18H13Cl2F3N2OS
• Molecular Weight: 433.3 g/mol

Description

5-(3,4-dichlorophenyl)-2-(ethylthio)-1-(4-(trifluoromethoxy)phenyl)-1H-imidazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.

Scientific Research Applications

Synthesis and Structural Analysis

Imidazole derivatives are synthesized through various chemical reactions, highlighting the versatility of these compounds in chemical synthesis. For instance, microwave-assisted synthesis has been utilized to create complex imidazole derivatives, demonstrating the efficiency of modern synthetic methods in producing these compounds with specific configurations and properties (Saberi et al., 2009). The structural characterization, including crystal structure determination, provides critical insights into the molecular conformation and potential interaction sites for biological activity.

Potential Biological Activities

Imidazole derivatives exhibit a range of biological activities, which makes them of interest in pharmaceutical research. Some derivatives have been explored for their antifungal (Chevreuil et al., 2008) and antibacterial properties (Antolini et al., 1999), suggesting potential therapeutic applications. The specific structural features responsible for these activities are often subject to detailed study to understand the mechanism of action and improve efficacy.

Advanced Materials and Chemical Properties

Beyond biomedical applications, imidazole compounds find roles in materials science, such as in the development of conducting polymers (Naudin et al., 2002). These applications exploit the unique electronic properties of imidazole derivatives, underscoring their significance in creating novel materials with desired electrical conductivities and other functionalities.